Cas no 2228145-56-8 (2-(2-chloro-4-methylphenyl)ethane-1-thiol)

2-(2-Chloro-4-methylphenyl)ethane-1-thiol is a specialized organosulfur compound characterized by its chloro and methyl substituents on the phenyl ring, coupled with a thiol functional group. This structure imparts reactivity suitable for applications in organic synthesis, particularly in the preparation of sulfur-containing heterocycles or as a building block for pharmaceuticals and agrochemicals. The chloro and methyl groups enhance steric and electronic effects, enabling selective transformations. The thiol moiety offers nucleophilic properties, facilitating thioether formation or metal coordination. Its stability under controlled conditions makes it a practical choice for research and industrial processes requiring precise functionalization. Handling requires standard precautions for thiols, including inert atmosphere use to prevent oxidation.

2-(2-chloro-4-methylphenyl)ethane-1-thiol structure

2228145-56-8 structure

Product Name:2-(2-chloro-4-methylphenyl)ethane-1-thiol

CAS No:2228145-56-8

MF:C₉H₁₁ClS

MW:186.701640367508

CID:5842289

PubChem ID:57067233

Update Time:2025-06-06

2-(2-chloro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloro-4-methylphenyl)ethane-1-thiol
- EN300-1994837
- SCHEMBL9174310
- 2228145-56-8
- Inchi： 1S/C9H11ClS/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
- InChI Key： IENGQIWTYIZWCB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1CCS

Computed Properties

Exact Mass: 186.0269992g/mol
Monoisotopic Mass: 186.0269992g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 1Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1994837-1g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	1g	$943.0	2023-09-16
Enamine	EN300-1994837-5g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	5g	$2732.0	2023-09-16
Enamine	EN300-1994837-10g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	10g	$4052.0	2023-09-16
Enamine	EN300-1994837-0.05g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	0.05g	$792.0	2023-09-16
Enamine	EN300-1994837-0.1g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	0.1g	$829.0	2023-09-16
Enamine	EN300-1994837-0.25g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	0.25g	$867.0	2023-09-16
Enamine	EN300-1994837-0.5g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	0.5g	$905.0	2023-09-16
Enamine	EN300-1994837-1.0g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	1g	$943.0	2023-05-26
Enamine	EN300-1994837-2.5g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	2.5g	$1848.0	2023-09-16
Enamine	EN300-1994837-5.0g	2-(2-chloro-4-methylphenyl)ethane-1-thiol	2228145-56-8	5g	$2732.0	2023-05-26